Benzene, 1-methyl-4-[1-(chloromethyl)-1-methylethyl]

• CAS No.: 14010-96-9
• Molecular Formula: C11H15Cl
• Molecular Weight: 182.69 g/mol
• IUPAC Name: 1-(1-chloro-2-methylpropan-2-yl)-4-methylbenzene
• InChI: InChI=1S/C11H15Cl/c1-9-4-6-10(7-5-9)11(2,3)8-12/h4-7H,8H2,1-3H3
• InChI Key: IGNSPHANIMKLJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)CCl

Description

Benzene, 1-methyl-4-[1-(chloromethyl)-1-methylethyl] is a useful research compound. Its molecular formula is C11H15Cl and its molecular weight is 182.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-methyl-4-[1-(chloromethyl)-1-methylethyl] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-methyl-4-[1-(chloromethyl)-1-methylethyl] including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

24 g Methallyl chloride is added to a mixture of 92 g toluene and 49 g concentrated sulphuric acid, keeping the temperature at 40° C. No exothermal reaction occurs. Subsequently the reaction mixture is stirred during half an hour, after which the layers are separated. The organic layer is washed neutral with soda solution, dried on MgSO4 and evaporated. The residue is distilled under diminished pressure to obtain 2-methyl-2-(p-tolyl)-propyl chloride (p-methyl-neophyl chloride) in a yield of 85%.

Synthesis routes and methods II

Procedure details

To prepare the 1-isopropyl-2,3,3,5-tetramethylindane, the procedures of Traas et al., U.S. Pat. No. 4,352,748 are substantially followed. Specifically, methallyl chloride (24 g) is added to a mixture of toluene (92 g) and concentrated sulfuric acid (49 g), while maintaining the temperature at about 40° C. The reaction mixture is stirred for half an hour, after which time the layers are separated. The organic layer is washed neutral with soda solution, dried on magnesium sulfate and evaporated. The residue is distilled under diminished pressure to obtain 2-methyl-2 (para-tolyl)propyl chloride. A mixture of 2 methyl-2-(para-tolyl)propyl chloride (18 g) and tert-amyl chloride (10 g) is added to aluminum chloride (10 g) dissolved in nitromethane (50 ml), at a temperature of between about 5° C. and 10 ° C. The reaction mixture is allowed to warm to room temperature, with stirring, over a period of about one hour. The reaction mixture is then poured over ice, and extracted three times with ether. The solution in ether is washed to neutrality, dried on magnesium sulfate and evaporated. The residue is distilled under diminished pressure to yield 1-isopropyl-2,3,3,5-tetramethylindane.